Cas no 54328-09-5 (Dibenzo[a,o]perylene-7,16-dione,1,3,4,6,8,15-hexahydroxy-10-(hydroxymethyl)-13-methyl-)

• Product Name: Dibenzo[a,o]perylene-7,16-dione,1,3,4,6,8,15-hexahydroxy-10-(hydroxymethyl)-13-methyl-
• CAS No: 54328-09-5
• MF: C₃₀H₁₈O₉
• MW: 522.458528995514
• MDL: MFCD29049454
• CID: 371161
• PubChem ID: 171335
• Update Time: 2025-04-19

Dibenzo[a,o]perylene-7,16-dione,1,3,4,6,8,15-hexahydroxy-10-(hydroxymethyl)-13-methyl- Chemical and Physical Properties

Names and Identifiers

• Dibenzo[a,o]perylene-7,16-dione,1,3,4,6,8,15-hexahydroxy-10-(hydroxymethyl)-13-methyl-
• Protopseudohypericin​
• Protopseudohypericin
• 1,3,4,6,8,15-Hexahydroxy-10-(hydroxymethyl)-13-methyldibenzo[a,o]perylene-7,16-dione
• Dibenzo[a,o]perylene-7,16-dione, 1,3,4,6,8,15-hexahydroxy-10-(hydroxymethyl)-13-methyl-
• HY-N2139
• 54328-09-5
• FT-0775726
• NS00094777
• BCP29230
• QHJ45RLC3Q
• DTXSID70202695
• AKOS030573653
• FS-7083
• CS-0018690
• 9,11,13,16,18,20-hexahydroxy-5-(hydroxymethyl)-24-methylheptacyclo[13.11.1.12,10.03,8.019,27.021,26.014,28]octacosa-1,3,5,8,10,12,14(28),15(27),16,18,20,23,25-tridecaene-7,22-dione
• 7,11,13,16,18,22-hexahydroxy-5-(hydroxymethyl)-24-methylheptacyclo[13.11.1.1(2),(1)?.0(3),?.0(1)?,(2)?.0(2)(1),(2)?.0(1)?,(2)?]octacosa-1,3(8),4,6,10,12,14(28),15,17,19(27),21(26),22,24-tridecaene-9,20-dione
• DA-77172

• MDL： MFCD29049454
• Inchi： 1S/C30H18O9/c1-9-2-11-19(13(32)3-9)29(38)25-17(36)6-15(34)23-24-16(35)7-18(37)26-28(24)22(21(11)27(23)25)12-4-10(8-31)5-14(33)20(12)30(26)39/h2-7,31,34-39H,8H2,1H3
• InChI Key： KBECZWWSHDRKOW-UHFFFAOYSA-N
• SMILES： OC1=C2C(C=C(CO)C=C2C2C3=C1C(=CC(=C3C1C(=CC(=C3C(=C4C(C=C(C)C=C4C=2C=13)=O)O)O)O)O)O)=O

Computed Properties

• Exact Mass: 522.09500
• Monoisotopic Mass: 522.095082
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 39
• Rotatable Bond Count: 1
• Complexity: 1020
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 176
• XLogP3: 2.5

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.807
• Boiling Point: 1019.3°C at 760 mmHg
• Flash Point: 584°C
• Refractive Index: 1.952
• PSA: 175.75000
• LogP: 4.45010

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthrols
• Anthraquinones